Cas no 2680704-03-2 (Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate)

• Product Name: Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate
• CAS No: 2680704-03-2
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5652698
• PubChem ID: 165916261
• Update Time: 2025-08-05

Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate
• EN300-28279626
• 2680704-03-2
• Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate

• Inchi： 1S/C12H18N2O4/c1-12(2,3)17-11(15)9-6-8(14-18-9)10-7-13-4-5-16-10/h6,10,13H,4-5,7H2,1-3H3
• InChI Key： UVMDAGBPKZZHQR-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=C(C(=O)OC(C)(C)C)ON=1

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.6Ų

Additional information on Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate

Comprehensive Overview of Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate (CAS No. 2680704-03-2)

Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate (CAS No. 2680704-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both morpholine and tert-butyl ester moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role as a building block for designing novel therapeutics targeting inflammation, cancer, and infectious diseases.

In recent years, the demand for heterocyclic compounds like Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate has surged due to their unique physicochemical properties. The compound's CAS No. 2680704-03-2 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its oxazole ring is a key feature, often associated with enhanced metabolic stability and bioavailability in drug candidates. Additionally, the morpholine component contributes to improved solubility and pharmacokinetic profiles, making it a hotspot for structure-activity relationship (SAR) studies.

The synthesis of Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to optimize its yield and purity. These methods align with the growing trend of green chemistry, where researchers aim to minimize waste and energy consumption. The compound's tert-butyl group further enhances its stability, making it suitable for long-term storage and transportation.

From a commercial perspective, Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate is available through specialized chemical suppliers, often listed under its CAS No. 2680704-03-2. Its pricing and availability are influenced by factors such as batch size, purity grade, and custom synthesis requirements. The compound is typically supplied as a white to off-white powder, with analytical data including NMR, HPLC, and mass spectrometry for quality verification. These details are critical for laboratories focusing on high-throughput screening and lead optimization in drug development.

One of the most discussed applications of Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate is its potential in cancer research. Recent studies highlight its role as a precursor for kinase inhibitors, which are pivotal in targeted cancer therapies. The compound's ability to modulate cell signaling pathways has also sparked interest in neurodegenerative disease research. Furthermore, its agrochemical potential is being explored, particularly in developing eco-friendly pesticides with reduced environmental impact.

Safety and handling of Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous substance, material safety data sheets (MSDS) should always be consulted before use. Regulatory compliance, such as REACH and GMP standards, ensures its safe application in industrial and academic settings.

In conclusion, Tert-butyl 3-(morpholin-2-yl)-1,2-oxazole-5-carboxylate (CAS No. 2680704-03-2) represents a promising candidate for advancing drug discovery and material science. Its structural complexity and functional diversity align with current trends in precision medicine and sustainable chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.